Cas no 91971-27-6 (2,5-Cyclohexadiene-1,4-dione, 2-ethyl-5,6-dimethoxy-3-methyl-)

2,5-Cyclohexadiene-1,4-dione, 2-ethyl-5,6-dimethoxy-3-methyl- structure
91971-27-6 structure
Product Name:2,5-Cyclohexadiene-1,4-dione, 2-ethyl-5,6-dimethoxy-3-methyl-
CAS No:91971-27-6
MF:C11H14O4
MW:210.226463794708
CID:761678
PubChem ID:53495225
Update Time:2025-04-19

2,5-Cyclohexadiene-1,4-dione, 2-ethyl-5,6-dimethoxy-3-methyl- Chemical and Physical Properties

Names and Identifiers

    • 2,5-Cyclohexadiene-1,4-dione, 2-ethyl-5,6-dimethoxy-3-methyl-
    • 2-ethyl-5,6-dimethoxy-3-methylcyclohexa-2,5-diene-1,4-dione
    • 91971-27-6
    • SCHEMBL13033957
    • DTXSID10705473
    • Inchi: 1S/C11H14O4/c1-5-7-6(2)8(12)10(14-3)11(15-4)9(7)13/h5H2,1-4H3
    • InChI Key: VKNNZDDRQBZFFF-UHFFFAOYSA-N
    • SMILES: O(C)C1=C(C(C(C)=C(C1=O)CC)=O)OC

Computed Properties

  • Exact Mass: 210.089
  • Monoisotopic Mass: 210.089
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 374
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 52.6A^2
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